![molecular formula C19H18N2O2S B2952978 N-(4-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide CAS No. 671198-75-7](/img/structure/B2952978.png)
N-(4-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide, also known as MQSA, is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Crystallography : A study by Bai et al. (2011) involved the synthesis of quinoline derivatives, showcasing the methods to create compounds with a similar structure to N-(4-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide. This research provides insights into the synthesis process, crystal structure, and computational analysis of these types of compounds (Bai et al., 2011).
Biological and Pharmacological Activities
- Antituberculosis Activity : The same study by Bai et al. (2011) also explored the in vitro antituberculosis activity of the synthesized compounds, offering a perspective on their potential therapeutic applications (Bai et al., 2011).
- Anticancer Properties : Nagarajan et al. (2006) examined indenoisoquinoline topoisomerase I inhibitors, which are structurally related to this compound. These compounds demonstrated significant cytotoxicity and potent topoisomerase I inhibition, suggesting their potential as anticancer agents (Nagarajan et al., 2006).
- Antibacterial Activity : Research by Osarumwense (2022) on 3-(3-methoxyphenyl)-2-methylsulfanyl-3Hquinazolin-4-one, a compound with a similar moiety, showed significant antibacterial activity against various bacterial strains, highlighting the antimicrobial potential of such compounds (Osarumwense, 2022).
Drug Development and SAR Studies
- Development as Apoptosis Inducers : Sirisoma et al. (2009) identified a compound structurally akin to this compound as a potent apoptosis inducer, highlighting its potential as an anticancer agent. This compound also demonstrated high blood-brain barrier penetration, which is crucial in the development of brain-targeted therapies (Sirisoma et al., 2009).
- Quantitative Structure-Activity Relationships (QSAR) : Studies like those conducted by Rahman et al. (2014) on quinazoline derivatives provide valuable insights into the structure-activity relationships of such compounds. This knowledge is fundamental in drug discovery and development processes, particularly in understanding how structural modifications can impact biological activity (Rahman et al., 2014).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-13-11-19(21-17-6-4-3-5-16(13)17)24-12-18(22)20-14-7-9-15(23-2)10-8-14/h3-11H,12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXNGIQMKLVGVJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.